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Compound of Interest

Compound Name: 17:0-22:4 PE-d5

Cat. No.: B12400467

For researchers, scientists, and drug development professionals handling 17:0-22:4 PE-d5 (1-
heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphoethanolamine-d5), adherence to strict
safety protocols is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans to ensure the safe handling of this
compound.

Chemical Safety Overview

17:0-22:4 PE-d5 is classified as a hazardous substance requiring careful handling to mitigate
risks. The primary hazards associated with this compound are its flammability and acute
toxicity upon ingestion, skin contact, or inhalation.[1] It is also a suspected carcinogen and can
cause significant skin and eye irritation.[1]
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Hazard Classification Description
Flammable Liquid Category 2[1]
Acute Toxicity (Oral) Category 3[1]
Acute Toxicity (Dermal) Category 3[1]
Acute Toxicity (Inhalation) Category 3[1]
Carcinogenicity Category 2[1]
Skin Irritation Category 2[1]
Eye Irritation Category 2[1]

N o Single Exposure, Category 1 (Central nervous
Specific Target Organ Toxicity
system, Eyes)[1]

- o Single Exposure, Category 3 (Central nervous
Specific Target Organ Toxicity
system)[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety. The
following PPE is mandatory when handling 17:0-22:4 PE-d5.
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PPE Category Specific Requirements

) Chemical safety goggles or a full-face shield
Eye Protection ]
should be worn to protect against splashes.[2][3]

Chemical-resistant gloves, such as nitrile or
i butyl rubber, must be worn.[2][4] Gloves should
Hand Protection _ _
be inspected before use and disposed of

properly after handling.

A flame-resistant lab coat worn over long-
] sleeved clothing and long pants is required to
Body Protection ]
protect the skin.[5] An apron may be necessary

for larger quantities.

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
) ) avoid inhalation of vapors.[2] If a fume hood is
Respiratory Protection ) ) ]
not available, a NIOSH-approved respirator with
an appropriate cartridge for organic vapors is

necessary.

Closed-toe, chemical-resistant shoes must be
Footwear _
worn in the laboratory.[3]

Experimental Protocol: Handling and Storage

Proper handling and storage are crucial to maintain the integrity of 17:0-22:4 PE-d5 and to
prevent accidents.

Receiving and Storage:

e Upon receipt, the compound, which is shipped on dry ice, should be immediately transferred
to a freezer set at -20°C for storage.[1][6]

o Store the container tightly closed in a dry, well-ventilated, and flame-proof area.

o Keep away from heat, sparks, and open flames.
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Preparation for Use:

» Before use, allow the vial to warm to room temperature to prevent condensation from
entering the container.

 All handling of the substance should be performed within a certified chemical fume hood.

e Use only glass, stainless steel, or Teflon-lined equipment for transferring solutions to avoid
contamination.[7]

Disposal Plan

All waste materials, including empty containers and contaminated PPE, must be treated as
hazardous waste.

e Chemical Waste: Unused 17:0-22:4 PE-d5 and solutions containing the compound should
be collected in a designated, labeled, and sealed hazardous waste container.

o Contaminated Materials: Used gloves, pipette tips, and other disposables that have come
into contact with the chemical must be placed in a separate, clearly marked hazardous waste
bag or container.

» Disposal Method: Arrange for the disposal of all hazardous waste through a licensed
disposal company, following all local, state, and federal regulations. Do not dispose of this
chemical down the drain.[2]

Emergency Procedures

In the event of an exposure or spill, immediate action is required.
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Emergency Situation Procedure

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . . .
Remove contaminated clothing. Seek immediate

medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb the spill
with an inert, non-combustible material (e.g.,
Spill sand, earth). Collect the absorbed material into
a suitable container for hazardous waste
disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Workflow for Safe Handling of 17:0-22:4 PE-d5
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Caption: Workflow for the safe handling of 17:0-22:4 PE-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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